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Introduction
n-Pentyl mercaptan, systematically known as pentane-1-thiol, is an organic compound

belonging to the thiol class.[1] Characterized by a sulfhydryl (-SH) group attached to a pentyl

group, it is a volatile, colorless to yellowish liquid with a strong, unpleasant odor often

described as garlic-like or resembling rotten cabbage.[1][2][3] This compound serves as a raw

material in organic synthesis, particularly for sulfur-containing molecules, and is used as a

flavoring agent and an odorant for detecting gas leaks.[1][4][5] A thorough understanding of its

physical properties is critical for its safe handling, application in chemical synthesis, and for the

quality control of products in which it is a constituent.

This guide provides a comprehensive overview of the key physical properties of n-pentyl

mercaptan, details the standard experimental protocols for their determination, and presents

logical and experimental workflows relevant to its analysis.

Physical and Chemical Properties
The physical properties of n-pentyl mercaptan have been determined by various experimental

methods. The following tables summarize the key quantitative data available in the literature.
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This table outlines the basic identification and general physical characteristics of n-pentyl

mercaptan.

Property Value Source(s)

IUPAC Name pentane-1-thiol [2]

Synonyms
n-Amyl mercaptan, Pentyl

mercaptan
[2][3]

CAS Number 110-66-7 [3]

Molecular Formula C₅H₁₂S [1][2]

Molecular Weight 104.21 - 104.22 g/mol [2][6][7]

Appearance
Clear, colorless to light-yellow

liquid
[2][3][4]

Odor Strong, unpleasant, garlic-like [2][3][4]

Thermodynamic Properties
Thermodynamic properties are crucial for understanding the compound's behavior under

varying temperature and pressure conditions.
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Property Value Conditions Source(s)

Boiling Point
125 to 132 °C (257 to

270 °F)
at 760 mmHg [4][8][9]

Melting/Freezing Point
-76 to -75.7 °C (-104.8

°F)
[7][10][11]

Density 0.84 - 0.850 g/cm³ at 20-25 °C [2][12]

Vapor Pressure 13.8 - 14 mmHg at 25 °C (77 °F) [3][8]

27.4 mmHg at 37.7 °C [13]

Vapor Density 3.59 - 3.6 (Air = 1) [2]

Flash Point
18 - 19 °C (64.4 - 66.2

°F)
Closed Cup [13][14][15]

Heat of Fusion 1.7531 x 10⁷ J/kmol at melting point [2]

Heat of Vaporization 3.97 x 10⁵ J/kg [2]

Heat of Combustion 3.97 x 10⁷ J/kg [2]

Surface Tension 26.8 dynes/cm at 20 °C [2]

Optical and Spectroscopic Properties
Optical properties are used for identification and purity assessment.

Property Value Conditions Source(s)

Refractive Index (n) 1.446 - 1.450
at 20 °C (Sodium D-

line)
[6][8][12]

Molar Refractivity 33.00 mL/mol [7][9]

Dielectric Constant 4.55 [7][9]

Solubility and Partitioning

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.pachemtech.eu/en/services/laboratory-services/154-standard-test-methods-for-flash-point-by-pensky-martens-closed-cup-tester-astm-d-93
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Gas_Chromatography_Techniques_in_Thiol_Isomer_Separation.pdf
https://ised-isde.canada.ca/site/measurement-canada/sites/default/files/attachments/2022/FIM-VMD_Part4Section41.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.hinotek.com/how-does-abbe-refractometer-work/
https://www.mdpi.com/2076-3921/14/12/1500
https://ayalytical.com/methods/astm-d93/
https://precisionlubrication.com/articles/flash-point-testing/
https://en.wikipedia.org/wiki/Pensky%E2%80%93Martens_closed-cup_test
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Gas_Chromatography_Techniques_in_Thiol_Isomer_Separation.pdf
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://ayalytical.com/methods/astm-d93/
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://www.benchchem.com/pdf/A_Researcher_s_Guide_to_Gas_Chromatography_Columns_for_Thiol_Separation.pdf
https://patents.google.com/patent/JP2014211433A/en
https://ayalytical.com/methods/astm-d93/
https://ayalytical.com/methods/astm-d93/
https://ayalytical.com/methods/astm-d93/
https://ayalytical.com/methods/astm-d93/
https://studylib.net/doc/8731060/density-determination-by-pycnometer-a.-density
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Gas_Chromatography_Techniques_in_Thiol_Isomer_Separation.pdf
https://precisionlubrication.com/articles/flash-point-testing/
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://ised-isde.canada.ca/site/measurement-canada/sites/default/files/attachments/2022/FIM-VMD_Part4Section41.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://ised-isde.canada.ca/site/measurement-canada/sites/default/files/attachments/2022/FIM-VMD_Part4Section41.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility data is essential for applications in different solvent systems and for predicting

environmental fate.

Property Value Conditions Source(s)

Water Solubility 156 mg/L at 20-25 °C [2][8]

Practically Insoluble /

Sparingly Soluble
[2][3][5]

Solubility in Organics
Miscible with ethanol

and ether
[2][12]

LogP (o/w) 2.74 [8][9]

Experimental Protocols
The accurate determination of physical properties relies on standardized experimental

procedures. The following sections detail the methodologies for measuring key properties of n-

pentyl mercaptan.

Determination of Boiling Point (Capillary Method)
The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure. A common laboratory method utilizes a Thiele

tube or a similar heating apparatus.

Apparatus: Thiele tube or oil bath, thermometer, small test tube (fusion tube), and a capillary

tube sealed at one end.

Procedure:

A small amount (a few milliliters) of n-pentyl mercaptan is placed into the fusion tube.

The capillary tube is placed inside the fusion tube with its open end submerged in the

liquid.

The fusion tube is attached to a thermometer, ensuring the sample and the thermometer

bulb are at the same level.
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The assembly is heated slowly and uniformly in a Thiele tube filled with a high-boiling point

liquid (e.g., paraffin oil).[7]

As the temperature rises, air trapped in the capillary tube expands and escapes as a slow

stream of bubbles.

Heating continues until a rapid and continuous stream of bubbles emerges from the

capillary, indicating the liquid's vapor pressure is overcoming the atmospheric pressure.[1]

The heat source is removed, and the liquid is allowed to cool.

The boiling point is recorded as the temperature at which the bubbling stops and the liquid

begins to enter the capillary tube.[7]

Determination of Density (Pycnometer Method)
A pycnometer is a flask with a specific, accurately known volume used for the precise

measurement of liquid density.

Apparatus: Pycnometer (e.g., 25 or 50 mL), analytical balance, and a constant temperature

bath.

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty mass (m₀) is accurately

weighed.[6]

The pycnometer is filled with a reference liquid of known density (e.g., distilled water) at a

specific temperature (e.g., 20 °C). The stopper, which has a fine capillary, is inserted,

forcing excess liquid out and ensuring the volume is constant. The exterior is dried.

The mass of the pycnometer filled with the reference liquid (m₁) is weighed. The mass of

the water is calculated (m₁ - m₀).

The volume of the pycnometer (V) is calculated using the known density of the reference

liquid (ρ_ref): V = (m₁ - m₀) / ρ_ref.[6][16]
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The pycnometer is emptied, dried, and then filled with n-pentyl mercaptan at the same

temperature.

The mass of the pycnometer filled with the sample (m₂) is weighed. The mass of the

sample is calculated (m₂ - m₀).

The density of n-pentyl mercaptan (ρ_sample) is calculated: ρ_sample = (m₂ - m₀) / V.[17]

Determination of Flash Point (Pensky-Martens Closed
Cup)
The flash point is the lowest temperature at which a liquid's vapors will ignite when an ignition

source is introduced. The Pensky-Martens closed-cup method is standardized as ASTM D93.

[2][3][13]

Apparatus: Manual or automated Pensky-Martens closed-cup tester, which consists of a

brass test cup with a lid, a stirring mechanism, a heat source, and an ignition source

applicator.[3]

Procedure (Procedure A for distillate liquids):

The test cup is filled with n-pentyl mercaptan to the specified mark. The lid is secured.

The sample is heated at a controlled, constant rate (5 to 6 °C/min). The sample is stirred

continuously at 90 to 120 rpm to ensure temperature uniformity.[2]

As the sample temperature approaches the expected flash point, the ignition source (a

small flame) is periodically dipped into the vapor space of the cup through an opening in

the lid. Stirring is momentarily stopped during each application.[3]

The test is concluded when a distinct flash is observed inside the cup.

The temperature at which the flash occurs is recorded as the observed flash point. This

value is then corrected to a standard atmospheric pressure of 101.3 kPa.[4]

Determination of Refractive Index (Abbe Refractometer)
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The refractive index measures how light propagates through a substance and is a fundamental

property used for identification and purity analysis.

Apparatus: Abbe refractometer, a constant temperature water bath, a light source (often a

sodium lamp or a white light source with a compensator), and a suitable solvent (e.g.,

ethanol) for cleaning.

Procedure:

The refractometer prisms are cleaned with a soft tissue and a volatile solvent and allowed

to dry completely.

The instrument is calibrated using a standard of known refractive index (e.g., distilled

water).

A few drops of n-pentyl mercaptan are placed on the surface of the lower prism. The

prisms are then closed and locked.[10]

Water from the constant temperature bath (typically set to 20 °C) is circulated through the

prism jackets to maintain a stable temperature.[18]

The user looks through the eyepiece and adjusts the instrument until the light-dark

boundary (the critical angle) is sharp and centered on the crosshairs. If using a white light

source, the compensator dial is adjusted to eliminate any color fringe.[19]

The refractive index value is read directly from the instrument's scale.

Visualizations: Workflows and Relationships
Diagrams are provided to illustrate key experimental and logical processes related to n-pentyl

mercaptan.

Experimental Workflow: Purity Analysis by Gas
Chromatography (GC)
Gas chromatography is a primary technique for assessing the purity of volatile compounds like

n-pentyl mercaptan by separating them from impurities.
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Caption: Workflow for purity analysis of n-pentyl mercaptan via Gas Chromatography.

Logical Diagram: Physical State Transitions
This diagram illustrates the relationship between temperature, pressure, and the physical state

of n-pentyl mercaptan based on its melting and boiling points at standard pressure.
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Caption: State transitions of n-pentyl mercaptan at standard pressure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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